1-[4-(Trifluoromethyl)phenyl]-3-bromo-1-propene

• Molecular Formula: C10H8BrF3
• Molecular Weight: 265.07 g/mol
• IUPAC Name: 1-[(E)-3-bromoprop-1-enyl]-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C10H8BrF3/c11-7-1-2-8-3-5-9(6-4-8)10(12,13)14/h1-6H,7H2/b2-1+
• InChI Key: LHIFQXYIYKYZAM-OWOJBTEDSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/CBr)C(F)(F)F
• Canonical SMILES: C1=CC(=CC=C1C=CCBr)C(F)(F)F

Description

1-[4-(Trifluoromethyl)phenyl]-3-bromo-1-propene, with the CAS number 762247-01-8, is a valuable building block in organic and medicinal chemistry. This compound features both a reactive bromoalkene handle and an electron-withdrawing trifluoromethyl group attached to an aromatic ring, making it a versatile intermediate for constructing complex molecules. Its physicochemical properties include a predicted boiling point of 243.9±35.0 °C and a predicted density of 1.496±0.06 g/cm3 . The primary research value of this compound lies in its application in cross-coupling reactions and as a precursor for various functional groups. The bromine atom on the alkenyl chain can undergo further transformations, such as copper(I)-catalyzed trifluoromethylthiolation to synthesize valuable allylic trifluoromethyl thioethers . It also serves as a key upstream原料 (raw material) for synthesizing derivatives like (E)-1-(3-azidoprop-1-en-1-yl)-4-(trifluoromethyl)benzene through azide substitution, expanding its utility in click chemistry and the synthesis of more complex targets . This compound is strictly for research purposes and is not intended for diagnostic or therapeutic uses. Researchers can leverage its unique structure in developing novel compounds for various applications, including as intermediates in the synthesis of insecticidal, acaricidal, and nematicidal agents, as referenced in patent literature .

Comparison with Similar Compounds

Table 1: Key Properties of 1-[4-(Trifluoromethyl)phenyl]-3-bromo-1-propene and Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Profile	Applications
1-[4-(Trifluoromethyl)phenyl]-3-bromo-1-propene	C₁₀H₈BrF₃	265.07	-CF₃, -Br	High electrophilicity; Suzuki coupling	Pharmaceutical intermediates
3-Bromo-1-phenylpropene (CAS 4392-24-9)	C₉H₇Br	195.06	-Ph, -Br	Moderate electrophilicity; Grignard reactions	Agrochemical synthesis
3-Bromo-1,1,1-trifluoropropane	C₃H₄BrF₃	177.96	-CF₃, -Br	Radical bromination precursor	Fluoropolymer production
3-Bromo-2-chloro-5-(trifluoromethyl)pyridine	C₆H₂BrClF₃N	260.44	-CF₃, -Br, -Cl, pyridine	SNAr reactions; heterocyclic synthesis	Drug discovery

Research Findings and Data

Table 2: Comparative Reactivity in Cross-Coupling Reactions

Compound	Reaction Type	Yield (%)	Conditions	Reference
1-[4-(Trifluoromethyl)phenyl]-3-bromo-1-propene	Suzuki-Miyaura	85–92	Pd(PPh₃)₄, K₂CO₃, DMF
3-Bromo-1-phenylpropene	Suzuki-Miyaura	70–78	Pd(OAc)₂, SPhos, THF
3-Bromo-2-chloro-5-(trifluoromethyl)pyridine	SNAr	65–75	CuI, DMSO, 100°C

The higher yield of the target compound in Suzuki couplings is attributed to the electron-deficient aryl group stabilizing the transition state .

Notes

• Synthetic Challenges : The steric bulk of the -CF₃ group may hinder coupling reactions compared to smaller substituents, necessitating optimized catalysts .
• Environmental Impact : Brominated compounds require careful disposal due to persistence in ecosystems, though fluorinated groups may reduce biodegradability .

Preparation Methods

Bromination of Propene Derivatives Bearing Trifluoromethylphenyl Groups

One common approach involves the bromination of a suitable propene precursor that already contains the 4-(trifluoromethyl)phenyl substituent. This can be achieved by:

• Starting Material: 1-(4-(trifluoromethyl)phenyl)propene or related allylic compounds.
• Bromination Conditions: Use of bromine or bromine equivalents (e.g., N-bromosuccinimide) in inert solvents such as dichloromethane or chloroform under controlled temperature to avoid overbromination or side reactions.
• Mechanism: Electrophilic addition of bromine across the double bond, favoring formation of the 3-bromo-1-propene derivative due to regioselectivity influenced by the phenyl substituent.

This method is supported by general bromination protocols for alkenes with electron-withdrawing aromatic substituents, ensuring high selectivity and yield.

Cross-Coupling and Benzannulation Strategies

Advanced synthetic routes employ palladium-catalyzed cross-coupling reactions or ipso-type benzannulation to construct the aryl-propene framework with the trifluoromethyl group already installed on the aromatic ring:

• Palladium-Catalyzed Coupling: Reaction of 1-bromo-4-(trifluoromethyl)benzene with vinyl or allyl organometallic reagents (e.g., vinylboronic acids or stannanes) under Pd(0) catalysis to form the styrene derivative, followed by selective bromination at the propene side chain.
• Ipso-Type Regiocontrolled Benzannulation: A method to build multisubstituted α-arylnaphthalenes that can be adapted to synthesize related aryl-propene compounds with high regioselectivity and stereocontrol.

These methods provide high regio- and stereochemical control, essential for preparing 1-[4-(trifluoromethyl)phenyl]-3-bromo-1-propene with minimal by-products.

Research Findings and Comparative Analysis

• The activated carbon-catalyzed HBr addition method is notable for its high selectivity and yield, with minimal by-products and efficient use of reagents. It is primarily applied to trifluoropropene but offers a conceptual basis for related trifluoromethylphenyl derivatives.
• Bromination of preformed aryl-propene compounds is a straightforward and widely used method, with solvent choice and temperature control critical to avoid side reactions.
• Pd-catalyzed cross-coupling offers superior regioselectivity and functional group tolerance, enabling the synthesis of complex substituted propenes with trifluoromethyl groups intact.
• The ipso-type benzannulation method, while more complex, provides a route to multisubstituted aromatic systems and could be adapted for the target compound synthesis.

Summary Table of Preparation Methods

Method	Starting Materials	Key Conditions	Advantages	Limitations
Bromination of Aryl-Propene	1-(4-(Trifluoromethyl)phenyl)propene	Br2 or NBS, CH2Cl2, low temp	Simple, direct	Requires preformed aryl-propene
Pd-Catalyzed Cross-Coupling	1-Bromo-4-(trifluoromethyl)benzene + vinyl reagents	Pd(0), base, inert solvent, 20–90 °C	High regioselectivity, functional group tolerance	Requires organometallic reagents
HBr Addition to Trifluoropropene	3,3,3-Trifluoropropene + HBr	Activated carbon catalyst, 300–420 °C, short contact time	High yield, efficient, scalable	High temperature, catalyst needed
Ipso-Type Benzannulation	Acid chlorides, aryl bromides, organolithium reagents	Low temp, inert atmosphere, chromatography purification	Regiocontrolled, versatile	Complex, multi-step